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Compound of Interest

Compound Name: 3-Chloro-1,1-dimethylcyclohexane
CAS No.: 35188-27-3
Cat. No.: B14680278
Get Quote
. J

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development on the chemical compound 3-Chloro-1,1-
dimethylcyclohexane. It details the compound's identification, structural properties, a robust
synthesis protocol, safety considerations, and its relevance in synthetic chemistry.

Compound Identification and Core Properties

3-Chloro-1,1-dimethylcyclohexane is a halogenated cyclic alkane. Its structure is
characterized by a cyclohexane ring with two methyl groups geminally substituted at the C1
position and a chlorine atom at the C3 position. This substitution pattern leads to interesting
stereochemical considerations and makes it a useful building block in organic synthesis.

The definitive identifier for this compound is its CAS Number: 35188-27-3.[1][2] This number is
crucial for unambiguous identification in chemical databases, regulatory submissions, and
procurement.

Nomenclature Insights
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The IUPAC name, 3-Chloro-1,1-dimethylcyclohexane, is determined by prioritizing the
numbering of ring carbons to give the substituents the lowest possible locants. In this case,
numbering begins at the carbon bearing the two methyl groups, as '1,1,3' constitutes a lower
set of locants than the alternative '1,3,3'. Halogen and alkyl groups are considered of equal
rank in this determination.

Key Chemical Identifiers

A summary of the core identifiers and computed physicochemical properties for 3-Chloro-1,1-
dimethylcyclohexane is presented below. Note that experimental values for some properties
are not readily available in the literature; therefore, high-quality computed values are provided.

Identifier/Property Value Source
CAS Number 35188-27-3 [11[2]
Molecular Formula CsHisCl [1]
Molecular Weight 146.66 g/mol [1][2]
3-chloro-1,1-
IUPAC Name ) [2]
dimethylcyclohexane
s 1-Chloro-3,3- (2]
nonyms
ynony dimethylcyclohexane
Canonical SMILES cci(ceecerene [2]
QEOXRBGGWGLWLW-
InChiKey [2]
UHFFFAOYSA-N
XLogP3-AA (Computed) 3.5 [2]
Topological Polar Surface Area
poiod 0 A2 [1]
(Computed)
Complexity (Computed) 96.7 [1]

Synthesis Pathway and Reaction Mechanism
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A reliable and scalable synthesis of 3-Chloro-1,1-dimethylcyclohexane can be achieved via
the chlorination of its corresponding alcohol, 3,3-dimethylcyclohexanol (CAS: 767-12-4). The
conversion of a secondary alcohol to an alkyl chloride is a cornerstone reaction in organic
synthesis. Treatment with concentrated hydrochloric acid is a direct and effective method.

The reaction proceeds through a substitution nucleophilic unimolecular (SN1) mechanism. This
pathway is favored due to the stability of the secondary carbocation intermediate formed upon
protonation of the hydroxyl group and subsequent loss of water.

Step 2: Loss of H20
Step 1: Protonation (Rate-Determinin )

Secondary Carbocation
Intermediate

3,3-Dimethylcyclohexanol

Protonated Alcohol Step 3: Nucleophilic Attack

L (Oxonium lon) i

3-Chloro-1,1-dimethylcyclohexane

Click to download full resolution via product page
Caption: SN1 reaction mechanism for the synthesis of the target compound.
Causality of Mechanistic Choice:

o Protonation (Step 1): The hydroxyl group (-OH) is a poor leaving group. By protonating it with
a strong acid like HCI, it is converted into a good leaving group, water (Hz20).

o Carbocation Formation (Step 2): The departure of water is the rate-determining step and
results in the formation of a secondary carbocation. The stability of this intermediate is
crucial for the SN1 pathway to be viable.

¢ Nucleophilic Attack (Step 3): The chloride ion (Cl~), now a competent nucleophile, rapidly
attacks the electrophilic carbocation to form the final product.
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Experimental Protocol: Synthesis

This section provides a detailed, self-validating protocol for the laboratory-scale synthesis of 3-
Chloro-1,1-dimethylcyclohexane.

Materials and Reagents:

o 3,3-Dimethylcyclohexanol

o Concentrated Hydrochloric Acid (~37%)

e Anhydrous Calcium Chloride (CaClz) or Magnesium Sulfate (MgSOa4)
¢ Diethyl Ether

» Saturated Sodium Bicarbonate Solution

» Deionized Water

e Separatory Funnel, Round-bottom Flask, Reflux Condenser

e Rotary Evaporator

Procedure:

e Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, add 12.8
g (0.1 mol) of 3,3-dimethylcyclohexanol.

o Acid Addition: Place the flask in an ice-water bath to control the initial exothermic reaction.
Slowly add 50 mL of concentrated hydrochloric acid to the stirred alcohol.

» Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 1 hour. A
second organic layer should become apparent. This step allows the reaction to proceed to
completion.

o Work-up & Extraction: Transfer the reaction mixture to a 250 mL separatory funnel. Add 50
mL of diethyl ether to the funnel to dissolve the organic product. Shake vigorously, venting
frequently to release pressure.
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Phase Separation: Allow the layers to separate. Drain and discard the lower aqueous layer.

Neutralization: Wash the organic layer sequentially with 50 mL of deionized water, followed
by 50 mL of saturated sodium bicarbonate solution (to neutralize any remaining acid), and
finally with another 50 mL of deionized water. The bicarbonate wash is critical to prevent
acid-catalyzed side reactions during distillation.

Drying: Drain the ether layer into an Erlenmeyer flask and dry over anhydrous calcium
chloride or magnesium sulfate for 15-20 minutes.

Solvent Removal: Decant or filter the dried solution into a pre-weighed round-bottom flask.
Remove the diethyl ether using a rotary evaporator.

Purification & Validation: The crude product can be purified by fractional distillation under
reduced pressure. The identity and purity of the collected fractions should be confirmed by
Gas Chromatography-Mass Spectrometry (GC-MS) and NMR spectroscopy.
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Caption: Experimental workflow for the synthesis and purification of the title compound.
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Structural and Conformational Analysis

The 1,1-dimethyl substitution pattern significantly influences the conformational equilibrium of
the cyclohexane ring. Due to steric hindrance, large substituents on a cyclohexane ring
preferentially occupy the equatorial position to minimize 1,3-diaxial interactions.[3][4]

In 3-Chloro-1,1-dimethylcyclohexane, the two chair conformers are not energetically
equivalent. The chlorine atom is sterically less demanding than a methyl group. The most
stable conformation will be the one where the chlorine atom occupies the equatorial position,
minimizing steric strain. Both chair conformers will have one axial and one equatorial methyl
group at the C1 position, making their relative contribution to the overall steric strain equal in
both conformations.[5]

Applications and Relevance

While specific, high-volume applications for 3-Chloro-1,1-dimethylcyclohexane are not widely
documented, its structural motif is of interest in medicinal chemistry and materials science.
Substituted cyclohexanes are prevalent scaffolds in drug design due to their conformational
properties which can influence binding to biological targets.[6]

Furthermore, related 3,3-dimethylcyclohexane derivatives have been patented for use as
fragrance compounds, suggesting that this chemical class can be utilized in the formulation of
perfumes and other scented products.[7] The chloro-substituent serves as a versatile synthetic
handle, allowing for further functionalization to create a library of novel compounds for
screening in drug discovery or for the development of new materials.

Safety and Handling

A specific Safety Data Sheet (SDS) for 3-Chloro-1,1-dimethylcyclohexane is not readily
available. Therefore, a conservative approach to handling is required, based on the known
hazards of similar compounds such as 1,1-dimethylcyclohexane (CAS: 590-66-9).[8][9]

o Physical Hazards: Assumed to be a flammable liquid and vapor. Keep away from heat,
sparks, open flames, and hot surfaces.[8][9] All equipment should be properly grounded to
prevent static discharge.[38][9]
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e Health Hazards: May be harmful if swallowed. Expected to cause skin and eye irritation.[10]
[11] Avoid breathing vapors.

e Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and
a lab coat. All handling should be performed in a well-ventilated fume hood.

» Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[9][10]

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.

This information is provided for guidance and is not a substitute for a formal risk assessment
which should be conducted before any experimental work is undertaken.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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